Rapid and sensitive detection of trace malachite green and its metabolite in aquatic products using molecularly imprinted polymer-coated wooden-tip electrospray ionization mass spectrometry
RSC Advances Pub Date: 2017-11-09 DOI: 10.1039/C7RA10094A
Abstract
In this study, a molecularly imprinted polymer-coated wooden-tip (MIPCWT) electrospray ionization mass spectrometry (ESI-MS) method was developed for rapid and sensitive detection of trace malachite green (MG) and its metabolite in aquatic products. Such a method was realized by applying a silicone-modified acrylate molecularly imprinted emulsion (SMAMIE) onto the surface of wooden tips to specially design a MIPCWT solid-phase micro-extraction (SPME) probe for selective enrichment of MG and its metabolite from aquatic products. Subsequently, a high voltage and some spray solvent were applied to the MIPCWT SPME probe, and ESI was induced for direct MS analysis under ambient and open-air conditions. The MIPCWT-SPME probe exhibits a high enriching capacity of approximately 1500–2000 fold toward MG and leucomalachite green (LMG), with detection limit reaching 0.01 μg L−1. In addition, a good linearity is obtained for both MG and LMG, with correlation coefficient values (R2) of no less than 0.998. The present method was successfully applied to analyze MG and LMG in real-life tap water, river water and fish samples, and good recoveries in the range of 93–103%, 92–108% and 106–113%, respectively, were found. All of these demonstrated that our developed MIPCWT-ESI-MS method holds great potential for rapid, direct, sensitive, and reliable detection and analysis of trace veterinary drug residues in aquatic products.
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